molecular formula Cl4Zr B8815787 Zirconium chloride (ZrCl4), (T-4)- CAS No. 11126-30-0

Zirconium chloride (ZrCl4), (T-4)-

Cat. No.: B8815787
CAS No.: 11126-30-0
M. Wt: 233.0 g/mol
InChI Key: DUNKXUFBGCUVQW-UHFFFAOYSA-J
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Preparation Methods

Synthetic Routes and Reaction Conditions: Zirconium(IV) tetrachloride can be synthesized by treating zirconium oxide with carbon in the presence of chlorine at high temperatures. The reaction is as follows:

ZrO2+2C+2Cl2ZrCl4+2CO\text{ZrO}_2 + 2\text{C} + 2\text{Cl}_2 \rightarrow \text{ZrCl}_4 + 2\text{CO} ZrO2​+2C+2Cl2​→ZrCl4​+2CO

Alternatively, a laboratory-scale process uses carbon tetrachloride in place of carbon and chlorine:

ZrO2+2CCl4ZrCl4+2COCl2\text{ZrO}_2 + 2\text{CCl}_4 \rightarrow \text{ZrCl}_4 + 2\text{COCl}_2 ZrO2​+2CCl4​→ZrCl4​+2COCl2​

Properties

CAS No.

11126-30-0

Molecular Formula

Cl4Zr

Molecular Weight

233.0 g/mol

IUPAC Name

zirconium(4+);tetrachloride

InChI

InChI=1S/4ClH.Zr/h4*1H;/q;;;;+4/p-4

InChI Key

DUNKXUFBGCUVQW-UHFFFAOYSA-J

Canonical SMILES

[Cl-].[Cl-].[Cl-].[Cl-].[Zr+4]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mortar and pestle was used to mix 0.991 gram of zirconium tetrachloride (ZrCl4) and 0.204 gram of lithium nitride (Li3N) in order to form the reactant mixture with a stoichiometric ratio of Li3N to ZrCl4 of 4/3. The reactant mixture was placed in a 45 milliliter stainless steel container. A screw top cap was placed on the stainless steel container. The screw top cap had two insulated leads protruding therethrough, which held a nichrome filament in the reactant mixture. An external electric charge was applied to the leads for no more than two seconds thereby igniting the reactant mixture. The resulting brown product was washed with methanol, dried and then ground with a mortar and pestle. The product was further washed with ten percent nitric acid, water and acetone on a vacuum filter. The powder was then dried on a vacuum line. The resulting product was pure ZrN with a cubic lattice spacing of 4.57 Angstroms as determined by X-ray powder diffraction. Use of the Scherrer equation gave a calculated particle size of 200-250 Angstroms. See Elements of X-ray Diffraction written by B. D. Cullity, Addison-Wesley, Reading, Mass., 1956. The product yield was fifty five percent (0.2488 gram out of 0.4475 gram theoretically possible). A pressed disc indicated metallic type conductivity. A balanced equation is as follows:
Quantity
0.991 g
Type
reactant
Reaction Step One
Quantity
0.204 g
Type
reactant
Reaction Step One

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